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Compound of Interest

Compound Name: 3,3'-Azanediyldipropionic acid-d8

Cat. No.: B15140915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,3'-
Azanediyldipropionic acid-d8. Given the limited availability of specific safety data for the

deuterated form, this document relies on the safety information for the non-deuterated parent

compound, 3,3'-Iminodipropionic acid (CAS 505-47-5). The isotopic labeling is not expected to

significantly alter the chemical's primary hazardous properties.

Chemical Identification and Properties
Substance Identification

Identifier Value

Chemical Name 3,3'-Azanediyldipropionic acid-d8

Synonyms
3,3'-Iminodipropionic acid-d8, N-(2-

carboxyethyl)-β-alanine-d8

CAS Number
Not available for deuterated form. Parent

compound: 505-47-5

Molecular Formula C₆H₃D₈NO₄

Molecular Weight 169.20 g/mol [1]

Physical and Chemical Properties
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Property Value Source

Physical State
White to off-white solid,

powder, or crystal.
[2]

Melting Point 156 °C [2][3]

Boiling Point 394.2 ± 27.0 °C (Predicted) [4]

Solubility Soluble in water. [2][3]

Density 1.282 ± 0.06 g/cm³ (Predicted) [4]

Hazard Identification and Classification
Based on the GHS classification for 3,3'-Iminodipropionic acid, the primary hazards are related

to irritation.

GHS Classification
Hazard Class Category

Skin Irritation Category 2

Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory tract irritation)
Category 3

GHS Label Elements
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Element Information

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[2][3] H319: Causes

serious eye irritation.[2][3] H335: May cause

respiratory irritation.

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling.[2] P271: Use

only outdoors or in a well-ventilated area. P280:

Wear protective gloves/eye protection/face

protection.[2][3] Response: P302 + P352: IF ON

SKIN: Wash with plenty of water.[2] P304 +

P340: IF INHALED: Remove person to fresh air

and keep comfortable for breathing. P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[2] P312: Call a POISON

CENTER/doctor if you feel unwell. P332 +

P313: If skin irritation occurs: Get medical

advice/attention. P337 + P313: If eye irritation

persists: Get medical advice/attention.[2] P362

+ P364: Take off contaminated clothing and

wash it before reuse.[2] Storage: P403 + P233:

Store in a well-ventilated place. Keep container

tightly closed. P405: Store locked up. Disposal:

P501: Dispose of contents/container to an

approved waste disposal plant.

Toxicological Information
Specific toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,

50%) for 3,3'-Iminodipropionic acid are not readily available. The hazard classification is based
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on its irritant properties.

Experimental Protocols: Safety and Handling
Procedures
Engineering Controls

Work in a well-ventilated area. Use of a chemical fume hood is recommended, especially

when handling the powder form, to minimize inhalation of dust.

Ensure that eyewash stations and safety showers are readily accessible in the work area.

Personal Protective Equipment (PPE)
Protection Type Recommended Equipment

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

If dust is generated and engineering controls are

not sufficient, use a NIOSH-approved particulate

respirator.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Storage Procedures
Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.
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Store in the original container.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Accidental Release Measures
Spill Response Protocol

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further spread of the spill.

Clean-up:

For solid spills, carefully sweep or vacuum up the material, avoiding dust generation.

Place in a suitable, labeled container for disposal.
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For liquid spills (if dissolved), absorb with an inert material (e.g., sand, vermiculite) and

place in a sealed container for disposal.

Decontaminate: Clean the spill area with a suitable cleaning agent.

Dispose: Dispose of waste in accordance with local, state, and federal regulations.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations.

Do not allow the chemical to enter drains or waterways.

Mandatory Visualizations
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Caption: Workflow for the safe handling of 3,3'-Azanediyldipropionic acid-d8.
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Incident Occurs

Immediate Actions

Follow-Up Actions

Spill or Exposure

Evacuate Immediate Area Alert Nearby Personnel

Provide First Aid (if exposure) Contain Spill (if safe to do so)

Seek Medical Attention Clean and Decontaminate Spill Area

Report Incident to Supervisor

Review and Update Safety Procedures

Click to download full resolution via product page

Caption: Emergency response protocol for incidents involving the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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